Cas no 307-55-1 (Perfluorododecanoic Acid)

• Product Name: Perfluorododecanoic Acid
• CAS No: 307-55-1
• MF: C₁₂HF₂₃O₂
• MW: 614.09842467308
• CID: 82102
• PubChem ID: 87560732
• Update Time: 2025-05-19

Perfluorododecanoic Acid Chemical and Physical Properties

Names and Identifiers

• tricosafluorododecanoic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoic acid
• n-Perfluorododecanoic acid
• Perfluorododecanoic acid
• Dodecanoic acid,tricosafluoro
• EINECS 206-203-2
• Perfluor-laurinsaeure
• perfluoro-1-dodecanoic acid
• Perfluorolauric Acid
• perfluoroundecacarboxylic acid
• PFDOA
• Tricosafluor-dodecansaeure
• Tricosafluorolauric Acid
• Perfluorododecanoic Acid

• Inchi： 1S/C12HF23O2/c13-2(14,1(36)37)3(15,16)4(17,18)5(19,20)6(21,22)7(23,24)8(25,26)9(27,28)10(29,30)11(31,32)12(33,34)35/h(H,36,37)
• InChI Key： CXGONMQFMIYUJR-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)F
• BRN： 1811257

Computed Properties

• Exact Mass: 613.96100
• Monoisotopic Mass: 613.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.7633 (estimate)
• Melting Point: 105-108 °C (lit.)
• Boiling Point: 245 °C/740 mmHg(lit.)
• Flash Point: 245°C
• Refractive Index: 1.288
• PSA: 37.30000
• LogP: 6.98630
• Solubility: Not available

Perfluorododecanoic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H290-H314-H412
• Warning Statement： P234-P260-P264-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：JR3740000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：T
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Perfluorododecanoic Acid

Recent Advances in the Study of Perfluorododecanoic Acid (307-55-1): Implications for Chemical Biology and Medicine

Perfluorododecanoic Acid (PFDoA, CAS: 307-55-1), a long-chain perfluorinated carboxylic acid, has garnered significant attention in recent years due to its persistence in the environment and potential health effects. As a member of the per- and polyfluoroalkyl substances (PFAS) family, PFDoA is widely used in industrial applications, including water-repellent coatings, firefighting foams, and non-stick cookware. However, its bioaccumulative nature and toxicity have raised concerns among researchers and regulatory agencies. This research brief synthesizes the latest findings on PFDoA, focusing on its chemical properties, environmental impact, and biological effects.

A recent study published in *Environmental Science & Technology* (2023) investigated the environmental persistence and degradation pathways of PFDoA. The researchers employed advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), to trace PFDoA in various environmental matrices. The study revealed that PFDoA exhibits remarkable resistance to biodegradation, with a half-life exceeding several years in soil and water. These findings underscore the need for innovative remediation strategies to mitigate its environmental impact.

In the realm of toxicology, a groundbreaking study in *Toxicological Sciences* (2023) explored the mechanisms underlying PFDoA-induced hepatotoxicity. Using in vitro and in vivo models, the researchers demonstrated that PFDoA disrupts mitochondrial function and induces oxidative stress in liver cells. Notably, the study identified the activation of the peroxisome proliferator-activated receptor alpha (PPARα) pathway as a key mediator of PFDoA's toxic effects. These insights pave the way for targeted therapeutic interventions to counteract PFDoA-related liver damage.

Another area of active research is the developmental toxicity of PFDoA. A 2023 study in *Reproductive Toxicology* investigated the effects of prenatal PFDoA exposure on fetal development in a rodent model. The results indicated that PFDoA crosses the placental barrier and accumulates in fetal tissues, leading to reduced birth weight and developmental delays. Transcriptomic analysis revealed alterations in genes associated with lipid metabolism and neurodevelopment, suggesting potential long-term health consequences for exposed offspring. These findings highlight the importance of monitoring PFDoA levels in vulnerable populations.

On the regulatory front, the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have recently included PFDoA in their lists of substances of very high concern (SVHC). This classification reflects growing recognition of PFDoA's potential risks and may lead to stricter regulations on its production and use. Industry stakeholders are increasingly exploring alternatives to PFDoA, such as shorter-chain fluorinated compounds, though their safety profiles remain under scrutiny.

In conclusion, recent research on Perfluorododecanoic Acid (307-55-1) has deepened our understanding of its environmental persistence, toxicological mechanisms, and health impacts. While significant progress has been made, further studies are needed to elucidate the long-term effects of PFDoA exposure and develop effective mitigation strategies. The integration of multi-omics approaches and advanced computational models holds promise for unraveling the complex interactions between PFDoA and biological systems. As the scientific community continues to investigate this compound, collaboration between researchers, regulators, and industry will be essential to address the challenges posed by PFDoA and similar PFAS compounds.